Cas no 1283109-05-6 (2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine)

• Product Name: 2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine
• CAS No: 1283109-05-6
• MF: C₁₂H₁₂FN₃O
• MW: 233.241585731506
• MDL: MFCD21091656
• CID: 5558233
• PubChem ID: 52903528
• Update Time: 2026-03-11

2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)amine
• 2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine

• MDL： MFCD21091656
• Inchi： 1S/C12H12FN3O/c13-10-3-1-9(2-4-10)11-5-6-12(16-15-11)17-8-7-14/h1-6H,7-8,14H2
• InChI Key： MUGWELVSHDUCFG-UHFFFAOYSA-N
• SMILES： C(N)COC1=NN=C(C2=CC=C(F)C=C2)C=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 446.9±45.0 °C at 760 mmHg
• Flash Point: 224.0±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine

Professional Introduction to Compound with CAS No. 1283109-05-6 and Product Name: 2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine

The compound with the CAS number 1283109-05-6 and the product name 2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule, featuring a pyridazine core conjugated with an amine and an ether linkage, suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further exploration.

At the heart of this compound's structure lies the pyridazine ring, a heterocyclic moiety known for its versatility in medicinal chemistry. Pyridazines have been widely studied for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The presence of a 4-fluorophenyl group at the 6-position of the pyridazine ring introduces a fluorine atom, which is a common pharmacophore in drug design due to its ability to enhance metabolic stability and binding affinity. This modification is particularly noteworthy, as fluorinated aromatic compounds often exhibit improved pharmacokinetic properties, making them more suitable for therapeutic applications.

The amine functional group at the terminal position of the molecule contributes to its potential as a bioactive agent. Amines are well-known for their role in facilitating hydrogen bonding, which is crucial for the interaction with biological targets such as proteins and nucleic acids. The amine group can also participate in salt formation, enhancing solubility and bioavailability—key factors in drug formulation. The ether linkage connecting the amine group to the pyridazine ring further extends the compound's structural diversity, allowing for unique conformational flexibility that may be exploited in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, providing valuable insights into the potential biological activity of compounds like 2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting its utility in addressing multiple therapeutic targets. For instance, preliminary simulations indicate that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or inflammatory bowel disease.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-fluorophenyl group necessitates precise control over reaction conditions to avoid unwanted side products. Fluorination reactions are particularly sensitive to temperature and solvent choice, necessitating expertise in organic synthesis to achieve the desired outcome. The subsequent formation of the ether linkage requires an efficient coupling strategy, often involving palladium-catalyzed reactions, which are well-established in modern synthetic chemistry.

In vitro studies have begun to unravel the pharmacological profile of 2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine, revealing promising results that warrant further investigation. Initial assays suggest that this compound exhibits moderate potency against certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, its interaction with kinases has been explored, showing that it may disrupt signaling pathways involved in tumor growth and progression. These findings align with current trends in oncology research, where targeting multiple pathways simultaneously is increasingly recognized as an effective strategy.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The fluoro substituent at the 4-position of the phenyl ring not only enhances binding affinity but also influences metabolic stability. Fluorinated molecules often exhibit longer half-lives in vivo due to resistance to degradation by enzymes such as cytochrome P450 oxidases. This characteristic makes them particularly attractive for drug development, as it allows for more consistent therapeutic effects over time.

As research progresses, novel synthetic methodologies continue to emerge, enabling more efficient access to complex molecular architectures like those found in 2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine. Continuous flow chemistry, for example, has revolutionized the synthesis of heterocyclic compounds by providing precise control over reaction parameters and improving scalability. Such advancements are critical for bridging the gap between laboratory discovery and clinical application.

The potential applications of this compound extend beyond oncology into other therapeutic areas as well. Its structural features suggest compatibility with receptors involved in central nervous system (CNS) disorders, making it a candidate for treating neurological conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, its ability to modulate inflammatory responses positions it as a possible therapeutic agent for autoimmune diseases like rheumatoid arthritis or multiple sclerosis.

In conclusion,2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethan-1-amine represents a compelling example of how structural innovation can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups—pyridazine core, 4-fluorophenyl substitution, amine terminal group, and ether linkage—provides a rich foundation for further exploration in drug discovery. As research continues to uncover new applications and synthetic strategies, this compound is poised to make meaningful contributions to medicine.